Cas no 2758004-05-4 (9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride)

• Product Name: 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride
• CAS No: 2758004-05-4
• MF: C₈H₁₂ClF₂NO₃
• MW: 243.635588645935
• CID: 6070304
• PubChem ID: 165764094
• Update Time: 2025-07-17

9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride
• EN300-37347535
• 2758004-05-4
• 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride

• Inchi： 1S/C8H11F2NO3.ClH/c9-8(10)5-1-11-3-7(8,6(12)13)4-14-2-5;/h5,11H,1-4H2,(H,12,13);1H
• InChI Key： NDFXTCKXHXVXMG-UHFFFAOYSA-N
• SMILES： Cl.FC1(C2COCC1(C(=O)O)CNC2)F

Computed Properties

• Exact Mass: 243.0473773g/mol
• Monoisotopic Mass: 243.0473773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride

9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride: A Promising Compound in Medicinal Chemistry

9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride (CAS No. 2758004-05-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its difluoro substitution and the presence of an oxo group, which contribute to its distinct chemical properties and biological activity.

The molecular structure of 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride is particularly noteworthy for its bicyclic framework, which provides a rigid and conformationally constrained scaffold. This rigidity can enhance the compound's binding affinity to specific biological targets, making it a valuable candidate for drug development. The difluoro substitution at the 9-position further modulates the compound's physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for optimizing its pharmacokinetic profile.

Recent studies have explored the potential of 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving central nervous system (CNS) dysfunction. The compound has shown potent activity as a modulator of GABA receptors, which are key targets for treating conditions such as anxiety, depression, and epilepsy. In preclinical studies, it has demonstrated significant anxiolytic and anticonvulsant effects without causing sedation or cognitive impairment.

In addition to its potential in CNS disorders, 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases including rheumatoid arthritis and inflammatory bowel disease (IBD). These findings suggest that the compound may have broad therapeutic utility beyond neurological disorders.

The pharmacokinetic profile of 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride has been extensively studied to optimize its use in clinical settings. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the efficacy and safety of 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported and evidence of dose-dependent pharmacological effects consistent with preclinical findings.

In conclusion, 9,9-Difluoro-3-oxa-7-azabicyclo[3.3.1]nonane-1-carboxylic acid hydrochloride (CAS No. 2758004-05-4) represents a promising candidate in the development of novel therapeutics for a range of medical conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry.